![molecular formula C24H20N2O8S B4934469 ethyl beta-hydroxy-3-nitro-N-[(9-oxo-9H-fluoren-2-yl)sulfonyl]phenylalaninate](/img/structure/B4934469.png)
ethyl beta-hydroxy-3-nitro-N-[(9-oxo-9H-fluoren-2-yl)sulfonyl]phenylalaninate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl beta-hydroxy-3-nitro-N-[(9-oxo-9H-fluoren-2-yl)sulfonyl]phenylalaninate, also known as EF24, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EF24 is a derivative of curcumin, a natural compound found in turmeric that has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. However, curcumin has poor bioavailability, which limits its clinical use. EF24 was developed to overcome this limitation and improve curcumin's therapeutic potential.
Mechanism of Action
Ethyl beta-hydroxy-3-nitro-N-[(9-oxo-9H-fluoren-2-yl)sulfonyl]phenylalaninate exerts its therapeutic effects through multiple mechanisms of action. This compound has been shown to activate the Nrf2 pathway, which is responsible for regulating cellular antioxidant and detoxification responses. This compound also inhibits the NF-κB pathway, which is involved in the production of inflammatory cytokines. Additionally, this compound has been shown to inhibit the Akt and mTOR pathways, which are involved in cell survival and growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models and cell cultures. This compound has been shown to increase the levels of cellular antioxidants, such as glutathione and superoxide dismutase, which protect cells from oxidative stress. This compound has also been shown to reduce the levels of reactive oxygen species, which can cause cellular damage. Additionally, this compound has been shown to reduce the levels of inflammatory cytokines, such as TNF-α and IL-6, which can cause tissue damage and inflammation.
Advantages and Limitations for Lab Experiments
Ethyl beta-hydroxy-3-nitro-N-[(9-oxo-9H-fluoren-2-yl)sulfonyl]phenylalaninate has several advantages for lab experiments. This compound is a synthetic compound that can be easily synthesized in high purity, which allows for consistent and reproducible results. This compound also has high stability, which allows for long-term storage and use in experiments. However, this compound has some limitations for lab experiments. This compound has poor solubility in water, which can limit its use in aqueous solutions. Additionally, this compound can be toxic at high concentrations, which requires careful dosing and handling.
Future Directions
Ethyl beta-hydroxy-3-nitro-N-[(9-oxo-9H-fluoren-2-yl)sulfonyl]phenylalaninate has several potential future directions for research and development. This compound has shown promise in preclinical studies for the treatment of various diseases, and further research is needed to determine its clinical efficacy and safety. Additionally, this compound can be modified to improve its bioavailability and specificity for different targets. This compound can also be used in combination with other therapies, such as chemotherapy and radiation therapy, to enhance their efficacy and reduce their side effects. Overall, this compound has significant potential for the development of novel therapies for various diseases, and further research is needed to fully explore its therapeutic potential.
Synthesis Methods
Ethyl beta-hydroxy-3-nitro-N-[(9-oxo-9H-fluoren-2-yl)sulfonyl]phenylalaninate can be synthesized through a multi-step process involving the reaction of various chemical reagents. The synthesis method involves the reaction of curcumin with chlorosulfonyl isocyanate, followed by the addition of ethyl alcohol and sodium hydroxide. The resulting compound is then purified through column chromatography to obtain this compound in high purity.
Scientific Research Applications
Ethyl beta-hydroxy-3-nitro-N-[(9-oxo-9H-fluoren-2-yl)sulfonyl]phenylalaninate has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making them more susceptible to treatment.
In inflammation research, this compound has been shown to suppress the production of inflammatory cytokines and reduce inflammation in various animal models. In neurological disorder research, this compound has been shown to protect against neuronal damage and improve cognitive function in animal models of Alzheimer's disease and traumatic brain injury.
Properties
IUPAC Name |
ethyl 3-hydroxy-3-(3-nitrophenyl)-2-[(9-oxofluoren-2-yl)sulfonylamino]propanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N2O8S/c1-2-34-24(29)21(22(27)14-6-5-7-15(12-14)26(30)31)25-35(32,33)16-10-11-18-17-8-3-4-9-19(17)23(28)20(18)13-16/h3-13,21-22,25,27H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYMPPQXHUUXCLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C(C1=CC(=CC=C1)[N+](=O)[O-])O)NS(=O)(=O)C2=CC3=C(C=C2)C4=CC=CC=C4C3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20N2O8S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
496.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.